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Compound of Interest

Compound Name: 3-Indazol-1-yl-propionic acid
CAS No.: 247128-24-1
Cat. No.: B1298811
Get Quote
. J

Executive Safety Directive

Do not dispose of 3-Indazol-1-yl-propionic acid down the drain. Despite the "propionic acid"
nomenclature, this compound is a complex organic heterocycle. It does not degrade rapidly in
municipal water systems and poses potential aquatic toxicity risks. All disposal must occur
through a licensed Treatment, Storage, and Disposal Facility (TSDF) via high-temperature
incineration.

Risk Assessment & Chemical Characterization

To dispose of a chemical safely, one must understand its reactivity profile. 3-indazol-1-yl-
propionic acid combines an acidic tail with a nitrogen-rich indazole core.

Chemical Hazard Profile
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Property

Classification

Operational Implication

Acidity

Weak Organic Acid

Segregation Required: Must
be separated from strong
bases (e.g., NaOH, KOH) to
prevent exothermic

neutralization in waste drums.

Reactivity

Nitrogen Heterocycle

Incompatibility: Avoid mixing
with strong oxidizers (e.g.,
Nitric Acid, Peroxides) to
prevent potential nitration or
ring-cleavage reactions that

generate heat/gas.

Physical State

Solid (Powder)

Dust Hazard: High risk of
inhalation.[1][2] Use a powder
funnel or weighing hood during

transfer to waste containers.

GHS Flags

Irritant (H315, H319, H335)

PPE: Nitrile gloves, safety
glasses, and lab coat are

mandatory.

Waste Stream Decision Matrix

The following workflow dictates the correct disposal path based on the physical state of the

material.
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Figure 1: Decision tree for segregating 3-Indazol-1-yl-propionic acid waste streams based on
physical state and solvent compaosition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired shelf-stock or excess dry reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

Labeling: Affix a hazardous waste label.

o Chemical Name: Write out the full name "3-Indazol-1-yl-propionic acid." Do not use
abbreviations or structural formulas alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant."

Transfer:

o Perform transfer inside a chemical fume hood to capture dust.

o If the solid is fine/dusty, dampen a paper towel with water, wipe the spatula/funnel, and
dispose of the towel in the solid waste container to prevent aerosolization.

Secondary Containment: Place the closed jar into a secondary bin until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Use this for mother liquors or reaction solutions.
e pH Check: Although the compound is an acid, check the pH of the total solution.

o Critical: If the solution is highly acidic (pH < 2) due to other reagents, do not mix with
"General Organic Waste" without verifying compatibility.

e Segregation:
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o Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.

o Non-Halogenated Waste: If dissolved in Methanol, Ethanol, Ethyl Acetate, or DMSO.

» No Drain Disposal: Even if the solution is mostly water (aqueous), the presence of the
indazole ring structure prevents it from being biodegradable enough for municipal sewer
systems. It must be collected as "Aqueous Hazardous Waste."

Protocol C: Spill Cleanup (Emergency Procedure)

For spills < 50g.

 |solate: Evacuate the immediate area of unnecessary personnel.

o PPE: Wear double nitrile gloves, safety goggles, and an N95 dust mask (if powder).
o Containment:

o Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop up the wet
slurry.

o Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Do not use sawdust
(reaction risk with potential oxidizers in the lab).

» Disposal: Place all cleanup materials into a heavy-duty plastic bag, seal it, and tag it as
hazardous waste.

Regulatory & Compliance Context

This protocol adheres to the principles of "Cradle-to-Grave" management mandated by the EPA
(RCRA).

» RCRA Status: While 3-Indazol-1-yl-propionic acid is not explicitly P-listed or U-listed, it falls
under the "Characteristic Waste" definition if the pH is < 2 (Code D002). Regardless of pH,
best practice dictates treating it as Non-Regulated Chemical Waste requiring incineration.

* Why Incineration? The indazole ring is thermally stable. High-temperature incineration
(>1000°C) is the only method that guarantees complete destruction of the nitrogen
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heterocycle, preventing bioaccumulation in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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